Cas no 2138153-70-3 (5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2138153-70-3
• MF: C₆H₄F₇N₃S
• MW: 283.169883728027
• CID: 6029037
• PubChem ID: 165476755
• Update Time: 2025-10-28

5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2138153-70-3
• 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• EN300-782562

• Inchi： 1S/C6H4F7N3S/c7-2(8)6(12,13)3-14-15-4(17)16(3)1-5(9,10)11/h2H,1H2,(H,15,17)
• InChI Key： OFPAIMNVYHRVNJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C(F)F)(F)F)N1CC(F)(F)F

Computed Properties

• Exact Mass: 283.00141545g/mol
• Monoisotopic Mass: 283.00141545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol

5-(1,1,2,2-Tetrafluoroethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol

The compound CAS No 2138153-70-3, also known as 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles with thiol functionality and fluorinated substituents. The presence of multiple fluorine atoms in its structure introduces unique electronic and steric properties that make it a valuable molecule in modern chemical research.

Recent studies have highlighted the importance of fluorinated triazoles in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluorinated substituents in this compound contribute to its lipophilicity and resistance to enzymatic degradation. This makes it a promising candidate for use in the development of novel therapeutic agents targeting various disease states.

The synthesis of 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the synthesized compound.

In terms of applications, this compound has shown potential in the field of material science as well. Its thiol group allows for easy incorporation into larger molecular frameworks or surfaces through thiol-based chemistry. This property is particularly useful in the development of self-assembled monolayers (SAMs) for applications in sensors and nanotechnology.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the fluorinated substituents significantly influence the electron distribution within the molecule. This understanding is crucial for designing molecules with specific reactivity profiles tailored for particular applications.

The study of CAS No 2138153-70-3 has also contributed to our understanding of fluorine chemistry in heterocyclic systems. The unique combination of fluorine atoms at different positions on the triazole ring creates a complex electronic environment that can be exploited for various chemical transformations. This has led to its use as an intermediate in the synthesis of more complex molecules with diverse functionalities.

In conclusion, 5-(1,1,2,2-tetrafluoroethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol represents a cutting-edge molecule with wide-ranging applications across multiple disciplines. Its synthesis and characterization continue to be areas of active research interest due to its potential impact on drug discovery and materials science.